Cas no 85952-32-5 (2-Trifluoromethylbenzylsulfonyl Chloride)

2-Trifluoromethylbenzylsulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the 2-(trifluoromethyl)benzylsulfonyl group into target molecules. Its trifluoromethyl moiety enhances electrophilicity, making it highly reactive in nucleophilic substitution reactions. This compound is valuable in the preparation of sulfonamides, sulfonate esters, and other derivatives, often employed in pharmaceutical and agrochemical applications. The presence of the trifluoromethyl group imparts improved metabolic stability and lipophilicity to resulting compounds. It is typically handled under anhydrous conditions due to its sensitivity to moisture. The reagent’s efficiency and selectivity make it a preferred choice for fine chemical synthesis and functional group transformations.

2-Trifluoromethylbenzylsulfonyl Chloride structure

85952-32-5 structure

Product Name:2-Trifluoromethylbenzylsulfonyl Chloride

CAS No:85952-32-5

MF:C₈H₆ClF₃O₂S

MW:258.645250797272

MDL:MFCD04972907

CID:60926

PubChem ID:2761453

Update Time:2025-05-27

2-Trifluoromethylbenzylsulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- (2-(Trifluoromethyl)phenyl)methanesulfonyl chloride
- [2-(trifluoromethyl)phenyl]methanesulfonyl chloride
- [2-(Trifluoromethyl)phenyl]-methanesulfonyl chloride
- 2-(trifluoromethyl)Benzenemethanesulfonyl chloride
- 2-(TRIFLUOROMETHYL)BENZYLSULFONYL CHLORIDE
- 2-Trifluoromethylbenzylsulfonyl chloride
- (2-Trifluoromethylphenyl)methanesulfonylchloride
- (2-Trifluoromethyl-phenyl)-methanesulfonyl chloride
- 2-(Trifluoromethyl)benzenemethanesulfonyl chloride (ACI)
- (2-Trifluoromethylphenyl)methanesulfonyl chloride
- 85952-32-5
- MFCD04972907
- A841505
- (2-(Trifluoromethyl)phenyl)methanesulfonylchloride
- DB-021548
- SCHEMBL270629
- (2-(trifluoromethyl)phenyl)-methanesulfonyl chloride
- AKOS000127644
- DTXSID90375779
- AB21247
- CS-0205087
- CK2498
- EN300-55834
- GEO-02379
- J-500535
- AS-15741
- 2-Trifluoromethylbenzylsulfonyl Chloride
- MDL： MFCD04972907
- Inchi： 1S/C8H6ClF3O2S/c9-15(13,14)5-6-3-1-2-4-7(6)8(10,11)12/h1-4H,5H2
- InChI Key： RFFCAUGRAMHQSO-UHFFFAOYSA-N
- SMILES： O=S(CC1C(C(F)(F)F)=CC=CC=1)(Cl)=O

Computed Properties

Exact Mass: 257.97300
Monoisotopic Mass: 257.973
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 42.5A^2

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.494
PSA: 42.52000
LogP: 3.85480
Vapor Pressure: No data available

2-Trifluoromethylbenzylsulfonyl Chloride Security Information

Signal Word：Danger
Hazard Statement： H314 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 3261
Hazard Category Code： 34
Safety Instruction： S26; S36/37/39
Risk Phrases：R34
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Trifluoromethylbenzylsulfonyl Chloride Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Trifluoromethylbenzylsulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T797273-50mg	2-Trifluoromethylbenzylsulfonyl Chloride	85952-32-5		50mg	$ 50.00	2022-06-02
TRC	T797273-100mg	2-Trifluoromethylbenzylsulfonyl Chloride	85952-32-5		100mg	$ 65.00	2022-06-02
TRC	T797273-500mg	2-Trifluoromethylbenzylsulfonyl Chloride	85952-32-5		500mg	$ 160.00	2022-06-02
Alichem	A019112731-1g	(2-(Trifluoromethyl)phenyl)methanesulfonyl chloride	85952-32-5	95%	1g	$217.35	2023-08-31
Alichem	A019112731-5g	(2-(Trifluoromethyl)phenyl)methanesulfonyl chloride	85952-32-5	95%	5g	$659.20	2023-08-31
Apollo Scientific	PC50012-250mg	[2-(Trifluoromethyl)phenyl]methanesulphonyl chloride	85952-32-5		250mg	£18.00	2025-02-21
Apollo Scientific	PC50012-1g	[2-(Trifluoromethyl)phenyl]methanesulphonyl chloride	85952-32-5		1g	£90.00	2023-04-21
abcr	AB148550-1 g	2-Trifluoromethylbenzylsulfonyl chloride, 95%; .	85952-32-5	95%	1 g	€204.70	2023-07-20
abcr	AB148550-5 g	2-Trifluoromethylbenzylsulfonyl chloride, 95%; .	85952-32-5	95%	5 g	€535.60	2023-07-20
Fluorochem	024387-1g	2-Trifluoromethylbenzylsulfonyl chloride	85952-32-5	97%	1g	￡84.00	2022-03-01

2-Trifluoromethylbenzylsulfonyl Chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:85952-32-5)2-(三氟甲基)苄磺酰氯

Order Number:LE1747646

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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